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Introduction

Calcium salts are fundamental to numerous applications, ranging from active pharmaceutical
ingredients (APIs) and excipients in drug development to nutritional supplements and food
additives. The purity, crystal structure, and physicochemical properties of these salts are
critically dependent on their source and the methods used for their extraction and purification.
This guide provides a detailed overview of the primary natural sources of key calcium salts and
the technical methodologies employed in their isolation and processing.

Calcium Carbonate (CaCO3)

Calcium carbonate is one of the most abundant minerals on Earth, found in both geological and
biological sources.[1][2] It exists in three primary crystalline polymorphs: calcite, aragonite, and
vaterite.[1]

Natural Sources
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o Geological Sources: The vast majority of industrial calcium carbonate is sourced from mining
and quarrying.[1] Major rock types include limestone, marble, chalk, and travertine.[1][3]
Limestone is a sedimentary rock formed from the fossilized remains of marine organisms,
while marble is a metamorphic rock resulting from the recrystallization of limestone.[3]

» Biological Sources: Various biological materials are rich in calcium carbonate and serve as
alternative, sustainable sources. These include eggshells, seashells (e.g., oyster shells, snail
shells), and coral skeletons.[1][4]

Quantitative Data: Purity of Calcium Carbonate from
Various Sources

© 2026 BenchChem. All rights reserved. 2/16 Tech Support


https://en.wikipedia.org/wiki/Calcium_carbonate
https://en.wikipedia.org/wiki/Calcium_carbonate
https://blog.praterindustries.com/calcium-carbonate-manufacturing-process-and-equipment
https://blog.praterindustries.com/calcium-carbonate-manufacturing-process-and-equipment
https://en.wikipedia.org/wiki/Calcium_carbonate
https://www.mdpi.com/2504-477X/4/2/70
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15705498?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Typical Purity (% Key Characteristics
CaCO:s) & Notes

Natural Source Calcium Salt

Purity is source-
dependent; may
contain impurities like
MgCOs, SiO2, Alz20s3,
and Fe20s.[5] The

Samalut region is

Limestone/Marble CaCOs 95 -99.7%

noted for limestone
with 99.7% purity.[2]

Composed of a calcite
lattice with an organic
matrix and pores.[4][6]
[7] Brown eggshells
contain 96-97%
CaCOs, while white
eggshells contain
~94%.[4]

Chicken Eggshells CaCOs 94 - 97%

Purity can be very

high as determined by
Duck Eggshells CaCOs ~99.5% o

back-titration

methods.[8]

A practical industrial

and supplemental
Seashells (Oyster) CaCOs ~95% PP ]

source of calcium

carbonate.[1][7]

Extraction and Purification

The extraction method depends on the source and the desired purity of the final product.

e From Geological Sources (Mining & Processing): This is the most common industrial
method. The process involves identifying suitable deposits, followed by drilling, blasting, and
crushing the rock into manageable pieces. The crushed material is then ground and sized.
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For high-purity applications, this Ground Calcium Carbonate (GCC) may undergo further

processing.
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Caption: Workflow for Ground Calcium Carbonate (GCC) production.

o Precipitated Calcium Carbonate (PCC): For pharmaceutical or food-grade applications, a
synthetic route starting from a mined source is often employed to achieve higher purity and

control over particle size.[1]

o High-purity limestone (CaCOs) is heated in a kiln (>900°C) to produce calcium oxide
(CaO, quicklime) and carbon dioxide (CO2).[9]

o The calcium oxide is slaked with water to form calcium hydroxide (Ca(OH)2).[1]
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o COz gas from the first step is then bubbled through the calcium hydroxide solution,
causing high-purity CaCOs to precipitate.[1]

Experimental Protocol: Purity Determination of
Eggshells via Back-Titration

This protocol determines the percentage purity of CaCOs in an eggshell sample.[8][10]
e Sample Preparation:

o Wash chicken eggshells with running water and dry them.[9]

o Grind the shells into a fine, homogenous powder using a mortar and pestle.[8]

o Accurately weigh approximately 1.00 g of the powder.
» Reaction with Excess Acid:

o Add the weighed powder to a 250 mL Erlenmeyer flask.

o Using a volumetric pipette, add 50.00 mL of a standardized ~1.0 M hydrochloric acid (HCI)
solution to the flask. Ensure the acid is in excess. The reaction is: CaCOs(s) + 2HCl(aq) ->
CaClz(aq) + H20(l) + CO2(9).

o Gently swirl the flask until the effervescence stops and all the carbonate has dissolved.
o Back-Titration:
o Add 3-4 drops of phenolphthalein indicator to the solution.

o Titrate the unreacted excess HCI with a standardized ~0.5 M sodium hydroxide (NaOH)
solution until a faint, persistent pink endpoint is reached. The reaction is: HCl(aq) +
NaOH(aq) -> NaCl(aq) + H20(]).

o Record the volume of NaOH used. Repeat the titration for concordant results.

e Calculation:
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[e]

Calculate the moles of HCl initially added.
o Calculate the moles of excess HCI that reacted with the NaOH.
o Determine the moles of HCI that reacted with the CaCOs (Initial moles - Excess moles).

o Using the stoichiometry (1 mole CaCOs reacts with 2 moles HCI), calculate the moles of
CaCOs in the sample.

o Calculate the mass of CaCOs and determine the percentage purity in the original eggshell
sample.

Calcium Phosphate (Ca3(P0Oa4)2)

Calcium phosphate is a family of minerals containing calcium ions together with phosphate
anions. The most important form in biological and medical contexts is Hydroxyapatite (HAp),
Cai1o0(POa4)s(OH)2, which is the primary mineral component of bone and teeth.

Natural Sources

o Geological Sources: The primary geological source is phosphate rock, which contains
minerals of the apatite group.[11] This is the main source for commercial phosphate
fertilizers and phosphoric acid.

» Biological Sources: Animal bones (especially bovine) and fish bones are a significant and
biocompatible source of natural hydroxyapatite.[11][12][13] Other sources include bird and
bat guano.[11]

e Dairy Sources: Calcium phosphate, sometimes called milk salt, can be extracted from whey,
a byproduct of cheese manufacturing.[14]

Quantitative Data: Composition of Bone-Derived
Hydroxyapatite
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Natural Source

Calcium Salt

Cal/P Molar Ratio Yield | Notes

Bovine Bone

Hydroxyapatite

The theoretical Ca/P

ratio for pure HAp is

1.67. Calcination
1.70 (at 900°C)

temperature affects

the final ratio and

crystallinity.[12][15]

Fish Bone

Hydroxyapatite

Yields can be

significant, offering a
Varies by species method to reduce

waste from fish

processing.[13]

Animal Bone (general)

Calcium Phosphate

Elemental analysis of
38% Ca, 18% P ]
raw bone material.[16]

Fish Bone (general)

Calcium Phosphate

A reported method
yielded approximately
41.76% calcium
phosphate.[17]

Extraction and Purification

The most common method for producing high-purity, biocompatible hydroxyapatite is through

the thermal treatment (calcination) of animal bones.
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Caption: Workflow for extracting Hydroxyapatite from bovine bone.

Experimental Protocol: Laboratory-Scale Extraction of
HAp from Bovine Bone

This protocol is based on thermal calcination methods described in multiple studies.[15][18][19]
[20]

e Materials & Equipment:

o Bovine femur bones, muffle furnace, acetone, distilled water, drying oven, mortar and

pestle or planetary ball mill.

¢ Pre-treatment (Deproteinization):
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o Cut the bovine bones into small pieces.

o Bolil the pieces in distilled water for at least 2 hours to remove adhering meat, fat, and
marrow.[15][20]

o Clean the boiled bones thoroughly with a strong jet of water.

o For further degreasing, submerge the bones in acetone for 30-60 minutes, followed by
rinsing with deionized water.[15][20]

o Dry the cleaned bones in an oven at ~105-160°C for 8-48 hours until constant weight is
achieved.[18][19]

e Calcination:

o

Place the dried bone pieces in alumina crucibles.

o Heat them in a muffle furnace to the target temperature (e.g., 900°C). A typical heating
rate is 5-10°C/min.[15][19]

o Hold at the target temperature for 2-6 hours to ensure complete combustion of the organic
matrix (collagen).[18][19]

o Allow the furnace to cool down slowly to room temperature. The resulting material should
be chalky white.

e Final Processing:
o Grind the calcined bone into a fine powder using a mortar and pestle or a mechanical mill.

o Sieve the powder to obtain the desired particle size distribution for analysis or application.
[19]

e Characterization:

o The resulting powder should be characterized to confirm its phase and composition using
techniques such as X-Ray Diffraction (XRD) to identify the HAp crystal structure, Fourier-
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Transform Infrared Spectroscopy (FTIR) to identify functional groups, and Energy-
Dispersive X-ray Spectroscopy (EDS) to determine the Ca/P atomic ratio.[12][15][19]

Calcium Sulfate (CaSOa)

Calcium sulfate occurs naturally, most commonly as the dihydrate form, gypsum.

Natural Sources

o Geological Sources: The primary sources are vast sedimentary rock beds of gypsum
(CaS0a4:2H20) and anhydrite (CaS0a).[21][22] These deposits, known as evaporites, formed
from the evaporation of ancient sea water.[22][23][24] Extraction is done through open-cast
quarrying or deep mining.[21]

« Industrial By-products: Significant quantities are produced as by-products.

o Flue-gas desulfurization (FGD) gypsum: Produced when limestone is used to scrub sulfur
dioxide from the exhaust gases of fossil-fuel power plants.[21][23]

o Phosphogypsum: A by-product from the production of phosphoric acid from phosphate

rock.[21]
Quantitative Data: Gypsum Deposits
Source Type Calcium Salt Typical Purity Notes

To be commercially
viable, the gypsum
content should be at

Natural Gypsum
CaS0a4-2H20 >75% least 75%.[24]

Deposit e
Impurities include
limestone, sand, and
shale.[24]
Chemically identical to
] mined gypsum but
FGD Gypsum CaS0a4:2H20 Varies

purity depends on the

industrial process.[23]
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Extraction and Processing

The process converts raw gypsum ore into usable products like plaster of Paris.

Mining/Quarrying: The gypsum ore is extracted from deposits.[25]

e Crushing and Grinding: The ore is crushed and ground to a fine powder (e.g., <150 pum) to
ensure uniform heating.[25]

e Drying: If the ore has high moisture content, it is dried in a rotary dryer.[25]

e Calcination: The ground gypsum is heated to 110-120°C. This process removes about 75%
of the bound water, converting the dihydrate (CaSOa4-2H20) to the hemihydrate
(CaS04-%2H20), commonly known as plaster of Paris.[22][24]

Calcium Citrate (Cas3(CeHs07)2)

Calcium citrate is the calcium salt of citric acid. While it occurs naturally in small amounts in
citrus fruits, the industrial supply is produced synthetically as an intermediate in citric acid
production.[26][27]

Production Method

Calcium citrate is primarily obtained from the fermentation process used to create citric acid.
[26][27]
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Caption: Industrial production of Calcium Citrate via fermentation.

Protocol Outline: Production of Calcium Citrate

+ Fermentation: A carbohydrate substrate is fermented by the fungus Aspergillus niger to
produce citric acid.

+ Neutralization: The resulting fermentation broth, containing citric acid, is neutralized with a
slurry of calcium hydroxide or calcium carbonate.[26] This causes insoluble calcium citrate to

precipitate out of the solution.
 Isolation: The precipitate is separated from the rest of the broth by filtration.[26][27]

* Washing & Drying: The filtered calcium citrate is washed to remove impurities and then
dried.
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» Final Product: The resulting clean calcium citrate can be sold as is or can be re-acidified with
sulfuric acid to produce purified citric acid, leaving calcium sulfate as a byproduct.[26][27]

Analytical Techniques for Calcium Salt
Characterization

A robust analysis is critical for quality control in pharmaceutical and nutraceutical applications.

Technique Application
o Quantifies calcium carbonate content via acid-
Titration o
base back-titration.[10][28]
Provides accurate quantification of calcium ions
lon Chromatography (IC) and can simultaneously detect other ions like

magnesium and alkali metals.[29]

Standard methods for determining the
] ] concentration of calcium and other trace
Atomic Absorption (AA) / ICP-AES ) )
elements in a sample.[30][31] AAis a reference

method for water-soluble calcium.[32]

Identifies the crystalline phase and structure of
X-Ray Diffraction (XRD) the salt (e.g., distinguishing calcite from
-Ray Diffraction ) )
aragonite, or HAp from other calcium

phosphates).[19]

Determines the elemental composition of a
Energy-Dispersive X-ray Spectroscopy (EDS) sample, crucial for calculating the Ca/P ratio in
hydroxyapatite.[12][15]

] ) ] Used to analyze the composition of limestone by
Thermogravimetric Analysis (TGA) ] ] )
measuring weight changes upon heating.[33]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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